![molecular formula C10H14N6O4 B4328217 1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine-4-carboxamide](/img/structure/B4328217.png)
1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine-4-carboxamide
Overview
Description
1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine-4-carboxamide, also known as NTAPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. NTAPP is a synthetic compound that is primarily used for research purposes and has not been approved for clinical use.
Scientific Research Applications
1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine-4-carboxamide has been found to have potential applications in various areas of scientific research. One of the major areas of interest is in the field of cancer research. Studies have shown that 1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine-4-carboxamide has anti-cancer properties and can inhibit the growth of cancer cells. It has also been found to be effective in reducing the size of tumors in animal models.
1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine-4-carboxamide has also been studied for its potential use as an anti-inflammatory agent. It has been found to reduce inflammation in animal models and has shown promise in the treatment of inflammatory diseases such as arthritis.
Mechanism of Action
The mechanism of action of 1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine-4-carboxamide is not fully understood, but studies have suggested that it may act through multiple pathways. It has been found to inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine-4-carboxamide has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. It has also been found to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine-4-carboxamide in lab experiments is its synthetic nature, which allows for precise control over the chemical properties of the compound. This makes it easier to study the compound's effects on various biological processes. However, one of the limitations of using 1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine-4-carboxamide is its potential toxicity, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research on 1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine-4-carboxamide. One area of interest is in the development of 1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine-4-carboxamide-based therapies for cancer and inflammatory diseases. Another area of interest is in the study of 1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine-4-carboxamide's effects on other biological processes, such as the immune system and neurological function. Additionally, there is potential for the development of new synthetic compounds based on the chemical structure of 1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine-4-carboxamide that may have even more potent biological effects.
properties
IUPAC Name |
1-[2-(3-nitro-1,2,4-triazol-1-yl)acetyl]piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N6O4/c11-9(18)7-1-3-14(4-2-7)8(17)5-15-6-12-10(13-15)16(19)20/h6-7H,1-5H2,(H2,11,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEOQNPHMOHHNBO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C(=O)CN2C=NC(=N2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N6O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(3-nitro-1H-1,2,4-triazol-1-yl)acetyl]piperidine-4-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 6-({(1,3-benzodioxol-5-ylmethyl)[4-(trifluoromethyl)benzoyl]amino}methyl)-4-(4-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate](/img/structure/B4328135.png)
![ethyl 6-{[(1,3-benzodioxol-5-ylmethyl)(isonicotinoyl)amino]methyl}-4-(4-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate](/img/structure/B4328141.png)
![5-(2-furyl)-3-{[2-(2-thienyl)ethyl]amino}cyclohex-2-en-1-one](/img/structure/B4328145.png)
![ethyl [3-methyl-5-({[3-(trifluoromethyl)phenoxy]acetyl}amino)-1H-pyrazol-1-yl]acetate](/img/structure/B4328158.png)
![5-(3-fluorophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole](/img/structure/B4328163.png)
![ethyl (3-{[(4-iodo-1H-pyrazol-1-yl)acetyl]amino}-1H-pyrazol-1-yl)acetate](/img/structure/B4328179.png)
![N,N-diethyl-2-[5-(2-methoxyphenyl)-3-(methylsulfonyl)-1H-1,2,4-triazol-1-yl]acetamide](/img/structure/B4328182.png)
![methyl 3-{[(6-cyano-1,3-benzodioxol-5-yl)amino]carbonyl}-1-methyl-1H-pyrazole-5-carboxylate](/img/structure/B4328198.png)
![ethyl 6-{[(1,3-benzodioxol-5-ylmethyl)(phenylsulfonyl)amino]methyl}-4-(4-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate](/img/structure/B4328205.png)
![ethyl 6-{[(1,3-benzodioxol-5-ylmethyl)(pyridin-3-ylcarbonyl)amino]methyl}-4-(4-methoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate](/img/structure/B4328207.png)
![N-{2-[(4-fluorobenzoyl)amino]ethyl}-3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxamide](/img/structure/B4328208.png)
![N-{2-[(4-fluorobenzoyl)amino]ethyl}-3-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxamide](/img/structure/B4328212.png)
![4-amino-8-(3-fluorophenyl)-10-oxo-17-thia-5,15,19-triazahexacyclo[17.2.2.0~2,18~.0~3,16~.0~6,15~.0~9,14~]tricosa-2(18),3(16),4,6,9(14)-pentaene-7-carbonitrile](/img/structure/B4328230.png)